2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(2-chloro-5-methoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H9Cl2NO3/c1-19-8-2-3-11(14)9(5-8)7-4-10(13(17)18)12(15)16-6-7/h2-6H,1H3,(H,17,18)
• InChI Key: BAJPLMBOEZLJFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC(=C(N=C2)Cl)C(=O)O
• Molecular Formula: C13H9Cl2NO3
• DSSTOX Substance ID: DTXSID50687926
• Molecular Weight: 298.12 g/mol
• CAS RN: 1261955-96-7

Description

2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% (2C5CMPNA) is an organic compound that belongs to the class of nicotinic acid derivatives. It is a colorless, crystalline solid that is soluble in methanol, ethanol, and acetic acid. 2C5CMPNA is a useful reagent in synthetic organic chemistry and has been used in a variety of scientific research applications such as the synthesis of other compounds, drug discovery, and material science.

Scientific Research Applications

2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% has been used in various scientific research applications. It has been used in the synthesis of other compounds such as 2-chloro-5-methoxyphenylnicotinic acid (CMPNA), 2-chloro-5-methoxyphenylnicotinamide (CMPNAM), and 2-chloro-5-methoxyphenylnicotinic acid ethyl ester (CMPNAE). It has also been used in drug discovery and material science research.

Mechanism of Action

2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% acts as an agonist at the nicotinic acetylcholine receptor (nAChR). It binds to the nAChR, which triggers a conformational change in the receptor. This conformational change leads to the opening of an ion channel, allowing the influx of calcium ions into the cell.
Biochemical and Physiological Effects
The activation of the nAChR by 2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% leads to the release of neurotransmitters such as dopamine and acetylcholine, which are involved in various physiological processes. The activation of the nAChR by 2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% has been shown to have a stimulatory effect on the central nervous system, leading to increased alertness and improved cognitive performance. It has also been shown to have a positive effect on mood and behavior.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It is also a stable compound, and it has a high melting point. The main limitation for use in laboratory experiments is that it is a relatively new compound, and there is still limited knowledge about its biochemical and physiological effects.

Future Directions

The use of 2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% in scientific research is still in its early stages, and there are many potential future directions for research. Some of these include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and material science. Additionally, research into the synthesis of other compounds using 2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% as a starting material could lead to the development of new and useful compounds. Finally, research into the use of 2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% as a tool to study the structure and function of the nAChR could lead to a better understanding of the role of this receptor in various physiological processes.

Synthesis Methods

2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 2-chloro-5-methoxyphenylacetic acid (CMPA) with sodium nitrite in aqueous acetic acid to produce 2-chloro-5-methoxyphenylacetonitrile (CMPN). The second step involves the reaction of CMPN with sodium hydroxide in ethanol to produce 2-Chloro-5-(2-chloro-5-methoxyphenyl)nicotinic acid, 95%.